Cas no 66651-96-5 (O-ethyl O-(3,5,6-trichloropyridin-2-yl) hydrogen phosphorothioate)

• Product Name: O-ethyl O-(3,5,6-trichloropyridin-2-yl) hydrogen phosphorothioate
• CAS No: 66651-96-5
• MF: C₇H₇Cl₃NO₃PS
• MW: 322.533138513565
• CID: 1718360
• PubChem ID: 181829
• Update Time: 2025-04-21

O-ethyl O-(3,5,6-trichloropyridin-2-yl) hydrogen phosphorothioate Chemical and Physical Properties

Names and Identifiers

• O-ethyl O-(3,5,6-trichloropyridin-2-yl) hydrogen phosphorothioate
• ethoxy-hydroxy-sulfanylidene-(3,5,6-trichloropyridin-2-yl)oxy-λ⁵-phosphane
• O-Ethyl O-(3,5,6-trichloro-2-pyridinyl) hydrogen phosphorothioate
• O-Ethyl O-(3,5,6-Trichoro-2-Pyridinyl) Phosphorothioate
• O-Ethyl O-(3,5,6-trichloropyridin-2-yl) O-hydrogen phosphorothioate
• O-ethyl O-hydrogen O-(3,5,6-trichloro-2-pyridyl) phosphorothioate
• DTXSID50985232
• Phosphorothioic acid, O-ethyl O-(3,5,6-trichloro-2-pyridinyl) ester
• 66651-96-5
• ZW6964QY8G
• ethoxy-hydroxy-sulfanylidene-(3,5,6-trichloropyridin-2-yl)oxy-lambda5-phosphane

• Inchi： 1S/C7H7Cl3NO3PS/c1-2-13-15(12,16)14-7-5(9)3-4(8)6(10)11-7/h3H,2H2,1H3,(H,12,16)
• InChI Key： WHGNMEMHTPXJRR-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(N=C1OP(O)(OCC)=S)Cl)Cl

Computed Properties

• Exact Mass: 320.89521
• Monoisotopic Mass: 320.895
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 83.7Ų

Experimental Properties

• Density: 1.654
• Boiling Point: 401.8°C at 760 mmHg
• Flash Point: 196.8°C
• Refractive Index: 1.612
• PSA: 51.58
• LogP: 4.32450